Cas no 337513-72-1 (PBDE 203)

• Product Name: PBDE 203
• CAS No: 337513-72-1
• Molecular Formula: C₁₂H₂OBr₈
• Molecular Weight: 801.375680000001
• CID: 304439
• PubChem ID: 329754626

PBDE 203 Properties

Names and Identifiers

• Benzene,1,2,3,4,5-pentabromo-6-(2,4,5-tribromophenoxy)-
• 1,2,3,4,5-pentabromo-6-(2,4,5-tribromophenoxy)benzene
• 2,2',3,4,4',5,5',6'-Octabromodiphenyl ether
• 2,2,3,4,4,5,5,6-Octabromodiphenyl etherneat
• BDE No 203 solution
• 2,2',3,3',5,6,6'-HEPTACHLOROBIPHENYL
• 2,2',3,4,4',5,5',6-OctaBDE
• 2,2',3,4,4',5,5',6-Octabromodiphenyl ether solution
• Bromkal 79-8DE
• Octabromodiphenyl ethers
• Octabromodiphenyl oxide
• PBDE 203
• Phenyl ether,octabromo deriv.
• Tardex 80
• 2,2′,3,4,4′,5,5′,6-OctaBDE
• BDE 203

• InChIKey： RTUZOQFRIPIWPS-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H2Br8O/c13-3-1-5(15)6(2-4(3)14)21-12-10(19)8(17)7(16)9(18)11(12)20/h1-2H
• SMILES： BrC1C(OC2C=C(Br)C(Br)=CC=2Br)=C(Br)C(Br)=C(Br)C=1Br

Computed Properties

• Exact Mass: 793.35700

Experimental Properties

• LogP: 9.57890
• PSA: 9.23000
• Boiling Point: 523.5 °C at 760 mmHg
• Melting Point: 234.0-235 ºC (tetrahydrofuran acetonitrile )
• Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
• Solubility: Insuluble (1.5E-6 g/L) (25 ºC),
• Color/Form: 50 μg/mL in isooctane
• Density: 2.768±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers